Cas no 283605-51-6 (methyl [(2-hydroxyethyl)amino](oxo)acetate)

• Product Name: methyl [(2-hydroxyethyl)amino](oxo)acetate
• CAS No: 283605-51-6
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 1434294
• PubChem ID: 13008763
• Update Time: 2025-04-20

methyl [(2-hydroxyethyl)amino](oxo)acetate Chemical and Physical Properties

Names and Identifiers

• methyl [(2-hydroxyethyl)amino](oxo)acetate
• acetic acid, 2-[(2-hydroxyethyl)amino]-2-oxo-, methyl ester
• LogP
• DTXSID701252095
• 283605-51-6
• Methyl 2-[(2-hydroxyethyl)amino]-2-oxoacetate

• Inchi： 1S/C5H9NO4/c1-10-5(9)4(8)6-2-3-7/h7H,2-3H2,1H3,(H,6,8)
• InChI Key： CVPGDWDYNMSLDZ-UHFFFAOYSA-N
• SMILES： OCCNC(C(=O)OC)=O

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63